Cas no 1048015-08-2 (3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid)

• Product Name: 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
• CAS No: 1048015-08-2
• MF: C₁₈H₂₀N₄O₆
• MW: 388.374604225159
• CID: 5471421
• PubChem ID: 16803572
• Update Time: 2025-10-10

3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS002825308
• 4-(4-ethoxy-2-nitroanilino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
• 4-((4-ethoxy-2-nitrophenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid
• 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
• F2721-0552
• 1048015-08-2
• AKOS016165069

• Inchi： 1S/C18H20N4O6/c1-2-28-13-5-6-14(16(8-13)22(26)27)21-17(23)9-15(18(24)25)20-11-12-4-3-7-19-10-12/h3-8,10,15,20H,2,9,11H2,1H3,(H,21,23)(H,24,25)
• InChI Key： AOJGKHIAOYZBFL-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1[N+](=O)[O-])OCC)=O)NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 388.13828437g/mol
• Monoisotopic Mass: 388.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 146Ų

Additional information on 3-[(4-ethoxy-2-nitrophenyl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid

3-[(4-Ethoxy-2-Nitrophenyl)Carbamoyl]-2-{[(Pyridin-3-Yl)Methyl]Amino}Propanoic Acid: A Comprehensive Overview

The compound 3-[(4-Ethoxy-2-Nitrophenyl)Carbamoyl]-2-{[(Pyridin-3-Yl)Methyl]Amino}Propanoic Acid, identified by the CAS No. 1048015-08-2, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug development, particularly in the context of anticancer therapies and neuroprotective agents.

The molecular structure of this compound is characterized by a propanoic acid backbone, which serves as a versatile platform for functionalization. The presence of a 4-Ethoxy-2-Nitrophenyl group introduces electronic and steric effects that influence the compound's reactivity and bioavailability. Additionally, the pyridin-3-yl methyl amino substituent enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and peptide coupling techniques. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further studies. The synthesis process involves multiple steps, including the preparation of intermediate compounds such as 4-Ethoxy-2-Nitroaniline and subsequent coupling reactions to form the final product.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a promising candidate for the development of anticancer drugs targeting proliferative diseases.

Beyond its enzymatic inhibition properties, this compound has also shown potential in modulating cellular signaling pathways. Preclinical studies indicate that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution properties. However, challenges remain in optimizing its stability and bioavailability for clinical use. Researchers are currently exploring strategies such as prodrug design and nanoparticle delivery systems to overcome these limitations.

In conclusion, the compound CAS No. 1048015-08-2, or 3-[(4-Ethoxy-2-Nitrophenyl)Carbamoyl]-2-{[(Pyridin-3-Yl)Methyl]Amino}Propanoic Acid, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents for treating complex diseases.